Cas no 2253640-96-7 (5-(3-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole)

• Product Name: 5-(3-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole
• CAS No: 2253640-96-7
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 6290983
• PubChem ID: 137935933
• Update Time: 2025-08-05

5-(3-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22556766
• 2253640-96-7
• EN300-6494682
• 5-(3-chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole
• 5-(3-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole

• Inchi： 1S/C11H9Cl2NO2/c1-15-9-3-7(2-8(13)4-9)10-6-14-11(5-12)16-10/h2-4,6H,5H2,1H3
• InChI Key： SKLMZDITALOZCG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CN=C(CCl)O1)OC

Computed Properties

• Exact Mass: 257.0010339g/mol
• Monoisotopic Mass: 257.0010339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.3Ų

Additional information on 5-(3-Chloro-5-methoxyphenyl)-2-(chloromethyl)-1,3-oxazole

5-(3-Chloro-5-Methoxyphenyl)-2-(Chloromethyl)-1,3-Oxazole: A Comprehensive Overview

The compound 5-(3-Chloro-5-Methoxyphenyl)-2-(Chloromethyl)-1,3-Oxazole, identified by the CAS number 2253640-96-7, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This molecule belongs to the class of oxazoles, which are five-membered rings consisting of two carbon atoms and three heteroatoms (one oxygen and two nitrogen atoms). The presence of a chloromethyl group at the 2-position and a substituted phenyl group at the 5-position introduces unique electronic and steric properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of oxazole derivatives in the field of medicinal chemistry. For instance, researchers have explored the use of chloromethyl oxazole derivatives as potential leads for anti-inflammatory and anticancer drugs. The substitution pattern of this compound, particularly the presence of a methoxy group on the phenyl ring, enhances its bioavailability and stability. This makes it a promising candidate for drug delivery systems and targeted therapy.

In addition to its pharmaceutical applications, 5-(3-Chloro-5-Methoxyphenyl)-2-(Chloromethyl)-1,3-Oxazole has shown potential in agrochemicals. Its ability to act as a precursor for more complex molecules has been utilized in the development of pesticides and herbicides. Recent advancements in green chemistry have also led to the exploration of this compound as an eco-friendly alternative to traditional chemical agents.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. The introduction of the chloromethyl group at the 2-position is achieved through a nucleophilic substitution reaction, while the phenyl group substitution is carried out via Friedel-Crafts alkylation or similar methods. The optimization of these reactions has been a focus of recent research, with studies aiming to improve yield and reduce reaction time.

From an analytical standpoint, the characterization of 5-(3-Chloro-5-Methoxyphenyl)-2-(Chloromethyl)-1,3-Oxazole has been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided valuable insights into its molecular structure and stability under various conditions. Furthermore, computational chemistry methods have been employed to predict its reactivity and interaction with biological systems.

In conclusion, 5-(3-Chloro-5-Methoxyphenyl)-2-(Chloromethyl)-1,3-Oxazole is a versatile compound with diverse applications across multiple fields. Its unique chemical properties and potential for further functionalization make it an exciting area of research for scientists and industry professionals alike. As new discoveries emerge, this compound is expected to play an increasingly important role in advancing both medicinal and agrochemical technologies.